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Compound of Interest

Compound Name: Urapidil-d4 Hydrochloride

Cat. No.: B15142383 Get Quote

Urapidil-d4 Hydrochloride: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical overview of Urapidil-d4 hydrochloride, a deuterated analog of the

antihypertensive agent Urapidil. This guide includes key product specifications, a detailed

analytical methodology, and an examination of its mechanism of action with illustrative

signaling pathways.

Product Specifications and Certificate of Analysis
Urapidil-d4 hydrochloride is a stable isotope-labeled version of Urapidil hydrochloride,

primarily used as an internal standard in pharmacokinetic and metabolic studies. Below are the

typical product specifications and a representative Certificate of Analysis.
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Parameter Specification

Product Name Urapidil-d4 Hydrochloride

Synonyms

6-[[3-[4-(2-Methoxyphenyl)-1-(piperazinyl-

d4)]propyl]amino]-1,3-dimethyl-2,4(1H,3H)-

pyrimidinedione hydrochloride

CAS Number 1794979-63-7 (hydrochloride)

Unlabeled CAS 64887-14-5 (hydrochloride)

Molecular Formula C₂₀H₂₅D₄N₅O₃ · HCl

Molecular Weight 427.96 g/mol

Appearance White to off-white solid

Storage Store at -20°C for long-term storage.

Representative Certificate of Analysis
Note: The following values are for illustrative purposes and may vary between batches. Always

refer to the batch-specific Certificate of Analysis provided by the supplier.

Test Specification Result

Appearance White to off-white solid Conforms

Purity (by HPLC) ≥98% 99.5%

Isotopic Purity (d4) ≥99% 99.6%

Mass Spectrum Conforms to structure Conforms

¹H NMR Conforms to structure Conforms

Loss on Drying ≤1.0% 0.3%

Residue on Ignition ≤0.1% 0.05%

Experimental Protocols
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This section outlines a typical HPLC method for determining the purity of Urapidil-d4
hydrochloride. This method is adapted from established procedures for Urapidil analysis[1][2].

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Analytical column: C18, 4.6 mm x 250 mm, 5 µm particle size.

Reagents:

Acetonitrile (HPLC grade)

Ammonium dihydrogen phosphate

Triethanolamine

Orthophosphoric acid

Water (HPLC grade)

Urapidil-d4 hydrochloride reference standard

Urapidil-d4 hydrochloride sample

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

50 mM ammonium dihydrogen phosphate, with the addition of triethanolamine (e.g.,

25:75:0.5, v/v/v). Adjust the pH to 5.5 with orthophosphoric acid[1][2].

Standard Solution Preparation: Accurately weigh and dissolve the Urapidil-d4
hydrochloride reference standard in the mobile phase to obtain a known concentration

(e.g., 40 µg/mL).
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Sample Solution Preparation: Accurately weigh and dissolve the Urapidil-d4 hydrochloride
sample in the mobile phase to obtain a concentration similar to the standard solution.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min[1][2]

Detection Wavelength: 270 nm[1][2]

Injection Volume: 20 µL

Column Temperature: Ambient

Analysis: Inject the standard and sample solutions into the HPLC system.

Calculation: Calculate the purity of the sample by comparing the peak area of the sample to

the peak area of the reference standard.

Synthesis of Urapidil Hydrochloride
The following is a generalized procedure for the synthesis of Urapidil hydrochloride, based on

methods described in the patent literature. Deuterated starting materials would be used to

produce Urapidil-d4.

Materials:

1-(2-methoxyphenyl)piperazine

6-(3-chloropropylamino)-1,3-dimethyluracil

Solvent (e.g., ethanol, dioxane)

Base (e.g., potassium carbonate)

Hydrochloric acid

Procedure:
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Reaction Setup: In a reaction vessel, dissolve 1-(2-methoxyphenyl)piperazine and 6-(3-

chloropropylamino)-1,3-dimethyluracil in a suitable solvent.

Reaction: Add a base to the mixture and heat under reflux for several hours with stirring.

Work-up: After the reaction is complete, cool the mixture and filter to remove any inorganic

salts. Evaporate the solvent from the filtrate under reduced pressure to obtain the crude

Urapidil base.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol).

Salt Formation: Dissolve the purified Urapidil base in a solvent such as ethanol. Slowly add a

solution of hydrochloric acid in an organic solvent while stirring.

Crystallization and Isolation: Cool the solution to induce crystallization of Urapidil

hydrochloride. Collect the crystals by filtration, wash with a cold solvent, and dry under

vacuum.

Mechanism of Action and Signaling Pathways
Urapidil exhibits a dual mechanism of action, contributing to its antihypertensive effects. It acts

as a selective antagonist of peripheral postsynaptic α1-adrenergic receptors and as an agonist

of central 5-HT1A serotonin receptors[3][4][5].

Peripheral α1-Adrenergic Receptor Antagonism
Urapidil blocks α1-adrenergic receptors on vascular smooth muscle cells. This prevents

norepinephrine from binding and causing vasoconstriction, leading to vasodilation and a

reduction in peripheral resistance and blood pressure[3][4].
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Caption: Urapidil's antagonism of α1-adrenergic receptors.

Central 5-HT1A Receptor Agonism
In the central nervous system, Urapidil acts as an agonist at 5-HT1A receptors, which are

involved in the regulation of blood pressure. Activation of these receptors leads to a decrease

in sympathetic outflow from the brainstem, further contributing to the reduction in blood

pressure[3][6].
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Caption: Urapidil's agonism of central 5-HT1A receptors.

Experimental Workflow: Synthesis and Purification
The general workflow for the synthesis and purification of Urapidil hydrochloride involves a

series of sequential steps to ensure the desired product quality.
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1. Coupling Reaction
(Reactants + Base in Solvent)

2. Work-up
(Filtration and Solvent Evaporation)

3. Purification
(Recrystallization)

4. Salt Formation
(Addition of HCl)

5. Isolation and Drying
(Filtration and Vacuum Drying)

Final Product:
Urapidil Hydrochloride

Click to download full resolution via product page

Caption: General workflow for Urapidil hydrochloride synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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